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Compound of Interest

Compound Name: Tetraethylammonium cyanide

Cat. No.: B088703

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a concise overview of the molecular weight and chemical formula
of tetraethylammonium cyanide, a compound relevant in various chemical syntheses.

Chemical Identity and Molecular Weight

Tetraethylammonium cyanide is a quaternary ammonium salt. It consists of a central nitrogen
atom bonded to four ethyl groups, forming a tetraethylammonium cation, and a cyanide anion.
[1][2] The chemical formula can be represented as [(CH3CH2)aN]CN or CoH20N2.[1][3][4]

The molecular weight of this compound is a critical parameter for stoichiometric calculations in
experimental research. The accepted molecular weight is 156.27 g/mol .[3][4][5][6]

Data Presentation: Molecular Properties
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Property Value Source
Chemical Formula [(CH3CH2)aN]CN or CoHz20N:2 [1103114]
Molar Mass 156.27 g/mol [311415][6]

White solid or yellow to yellow-
Appearance ) i [11[3]
brown sticky oil

Melting Point 254 °C [1]

CAS Number 13435-20-6 [1][3]

Calculation of Molecular Weight

The molecular weight of tetraethylammonium cyanide (CoH20Nz2) is calculated by summing
the atomic weights of its constituent atoms. The calculation is based on the following atomic
masses:

e Carbon (C): ~12.01 g/mol
e Hydrogen (H): ~1.008 g/mol
e Nitrogen (N): ~14.01 g/mol

Calculation: (9 * 12.01 g/mol ) + (20 * 1.008 g/mol ) + (2 * 14.01 g/mol ) = 108.09 + 20.16 +
28.02 = 156.27 g/mol

Experimental Protocols and Signaling Pathways

The determination of a compound's molecular weight is a fundamental calculation based on its
chemical formula and the atomic masses of its elements. As such, detailed experimental
protocols or signaling pathway diagrams are not applicable to this specific topic. These
elements are typically associated with biological or mechanistic studies, which are beyond the
scope of defining a basic physicochemical property like molecular weight.

Logical Relationship of Components

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://en.wikipedia.org/wiki/Tetraethylammonium_cyanide
https://www.chemimpex.com/products/36747
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethylammonium-cyanide
https://www.chemimpex.com/products/36747
https://pubchem.ncbi.nlm.nih.gov/compound/Tetraethylammonium-cyanide
https://www.chemicalbull.com/products/tetraethylammonium-cyanide
https://www.sigmaaldrich.com/US/en/product/aldrich/358711
https://en.wikipedia.org/wiki/Tetraethylammonium_cyanide
https://www.chemimpex.com/products/36747
https://en.wikipedia.org/wiki/Tetraethylammonium_cyanide
https://en.wikipedia.org/wiki/Tetraethylammonium_cyanide
https://www.chemimpex.com/products/36747
https://www.benchchem.com/product/b088703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The relationship between the constituent parts of tetraethylammonium cyanide is
straightforward, representing an ionic bond between the cation and anion.
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Caption: lonic interaction in tetraethylammonium cyanide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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